2-{4,6-dioxo-5-[4-(propan-2-yl)phenyl]-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazol-1-yl}-N-phenylacetamide

• IUPAC Name: 2-[4,6-dioxo-5-(4-propan-2-ylphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-phenylacetamide
• InChI: InChI=1S/C21H21N5O3/c1-13(2)14-8-10-16(11-9-14)26-20(28)18-19(21(26)29)25(24-23-18)12-17(27)22-15-6-4-3-5-7-15/h3-11,13,18-19H,12H2,1-2H3,(H,22,27)
• InChI Key: PYIZVOIBLJUBDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=CC=CC=C4
• Molecular Formula: C21H21N5O3
• Molecular Weight: 391.4 g/mol

Description

The compound contains several functional groups including a pyrrolo[3,4-d][1,2,3]triazole ring, a phenyl ring, and an acetamide group. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the heterocyclic ring. The exact structure would need to be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. For example, the acetamide group could undergo hydrolysis, and the phenyl ring could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group could enhance its solubility in polar solvents.

Scientific Research Applications

Background and Introduction

Imidazole is a five-membered heterocyclic moiety with three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. It is also referred to as 1,3-diazole. Imidazole plays a crucial role in various natural products, including histidine, purine, histamine, and DNA-based structures. .

a. Antibacterial and Antimycobacterial Activities: Certain imidazole derivatives demonstrate antibacterial and antimycobacterial effects. .

b. Anti-Inflammatory Properties: Imidazole-containing compounds have been investigated for their anti-inflammatory activity. .

c. Antitumor and Anticancer Effects: Studies have highlighted the antitumor and anticancer potential of imidazole derivatives. .

d. Antidiabetic Activity: Some imidazole-based molecules exhibit antidiabetic effects. .

e. Antioxidant Properties: .

f. Other Activities: Imidazole derivatives have also shown antiallergic, antipyretic, antiviral, antifungal, and antihelmintic properties. .

Commercially Available Drugs

Several drugs containing the 1,3-diazole ring (imidazole core) are available in the market. Examples include:

Mechanism of Action

Mode of Action

Based on its structural similarity to other imidazole-containing compounds, it may interact with its targets through hydrogen bonding and hydrophobic interactions .

Biochemical Pathways

Given the broad range of biological activities exhibited by imidazole derivatives, it is likely that multiple pathways could be affected .

Pharmacokinetics

The metabolism and excretion of HMS1625F05 are currently unknown .

Result of Action

Imidazole derivatives have been reported to exhibit a range of biological activities, including antibacterial, antiviral, and anti-inflammatory effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve exploring the synthesis of this compound, investigating its reactivity, studying its physical and chemical properties, and evaluating its biological activity.